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Compound of Interest

Compound Name: Ethyl isonicotinate

Cat. No.: B042127 Get Quote

An In-depth Technical Guide to Ethyl Isonicotinate

For researchers, scientists, and drug development professionals, ethyl isonicotinate is a

pivotal chemical intermediate. This guide provides core technical data, detailed experimental

protocols for its synthesis, and a visual representation of the synthesis process.

Core Molecular Data
Ethyl isonicotinate, also known as ethyl pyridine-4-carboxylate, is a pyridine derivative widely

used in the synthesis of pharmaceuticals and other biologically active compounds.[1][2][3] Its

fundamental molecular properties are summarized below.
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Property Value Source

Molecular Formula C₈H₉NO₂ [1][4][5]

Molecular Weight 151.16 g/mol [1][4]

CAS Number 1570-45-2 [4][5]

IUPAC Name ethyl pyridine-4-carboxylate [1]

Appearance
Clear, colorless to light brown

liquid
[3]

Density 1.009 g/mL at 25 °C [4]

Boiling Point 92 °C at 8 mmHg [4]

Melting Point 23 °C [4]

Experimental Protocols: Synthesis of Ethyl
Isonicotinate
The synthesis of ethyl isonicotinate is most commonly achieved through the esterification of

isonicotinic acid with ethanol.[3] Various methods exist, differing in catalysts and reaction

conditions. Below are detailed protocols for two common synthesis procedures.

Protocol 1: Synthesis via Thionyl Chloride
This method involves the conversion of isonicotinic acid to its acid chloride, followed by

esterification with ethanol.

Materials:

Isonicotinic acid (123 g)

Toluene (750 ml)

Thionyl chloride (131 g)

Dimethylformamide (1 ml)
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Absolute ethanol (80 ml)

Sodium bicarbonate (90 g)

Anhydrous magnesium sulfate

Ether

Ice bath

Procedure:

A suspension of isonicotinic acid in toluene is stirred while thionyl chloride and

dimethylformamide are added.[6]

The mixture is heated to 100°C for 90 minutes.[6]

After cooling to 90°C, absolute ethanol is added dropwise.[6]

The temperature is raised back to 100°C for another 90 minutes and then chilled in an ice

bath.[6]

The resulting precipitate, ethyl isonicotinate hydrochloride, is collected and washed with

ether.[6]

The hydrochloride salt is dissolved in cold water and covered with ether in an ice bath.[6]

Sodium bicarbonate is added carefully to the stirred mixture to neutralize the acid and

liberate the ethyl isonicotinate base.[6]

The ether layer is separated, and the aqueous phase is extracted twice more with ether.[6]

The combined ether extracts are dried over anhydrous magnesium sulfate and concentrated

under vacuum to yield ethyl isonicotinate.[6]

Protocol 2: Microwave-Assisted Synthesis
This protocol utilizes microwave irradiation to accelerate the esterification process, using

activated carbon as a catalyst.
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Materials:

Isonicotinic acid (0.8 mol)

Absolute ethanol (0.64 mol)

Activated powdered activated carbon (2.0 g) (pre-soaked in p-toluenesulfonic acid solution)

[2][7]

Toluene

Saturated aqueous solution of Sodium Carbonate (Na₂CO₃)

Chloroform

Procedure:

Isonicotinic acid, absolute ethanol, activated carbon catalyst, and toluene are added to a

three-necked flask.[7]

The mixture is subjected to microwave irradiation for 10 minutes at 130°C (200 W power).[2]

[7]

After the reaction, the solution is neutralized to pH 7 with a saturated aqueous solution of

Na₂CO₃.[7]

The organic layer is separated, and the aqueous phase is extracted with chloroform.[7]

The organic layers are combined, and the chloroform is removed by distillation.[7]

The final product, ethyl isonicotinate, is obtained by distillation under reduced pressure.[7]

Synthesis Workflow
The general process for synthesizing ethyl isonicotinate from isonicotinic acid can be

visualized as a multi-step chemical transformation. The following diagram illustrates the logical

workflow from starting materials to the final purified product.
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Starting Materials:
Isonicotinic Acid & Ethanol

Esterification Reaction
(e.g., with Acid Catalyst or SOCl₂)

Neutralization / Workup
(e.g., with NaHCO₃ or Na₂CO₃)

Solvent Extraction
(e.g., with Ether or Chloroform)

Drying of Organic Phase
(e.g., with MgSO₄)

Purification
(Vacuum Distillation)

Final Product:
Ethyl Isonicotinate

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of ethyl isonicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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